2-{2-[[(2,5-dimethylphenyl)amino](oxo)acetyl]carbonohydrazonoyl}benzoic acid

• IUPAC Name: 2-[(E)-[[2-(2,5-dimethylanilino)-2-oxoacetyl]hydrazinylidene]methyl]benzoic acid
• InChI: InChI=1S/C18H17N3O4/c1-11-7-8-12(2)15(9-11)20-16(22)17(23)21-19-10-13-5-3-4-6-14(13)18(24)25/h3-10H,1-2H3,(H,20,22)(H,21,23)(H,24,25)/b19-10+
• InChI Key: BEOHJQIZNQESNE-VXLYETTFSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=O)C(=O)NN=CC2=CC=CC=C2C(=O)O
• Isomeric SMILES: CC1=CC(=C(C=C1)C)NC(=O)C(=O)N/N=C/C2=CC=CC=C2C(=O)O
• Molecular Formula: C18H17N3O4
• Molecular Weight: 339.3 g/mol

Description

Mefenamic acid is a non-steroidal anti-inflammatory drug (NSAID) with the empirical formula C15H15NO2. It’s also known as 2-[(2,3-Dimethylphenyl)amino]benzoic acid. It’s used as an analgesic and antirheumatic.

Molecular Structure Analysis

The molecular weight of Mefenamic acid is 241.29. The SMILES string representation is Cc1cccc(Nc2ccccc2C(O)=O)c1C.

Scientific Research Applications

Anti-Inflammatory and Analgesic Properties

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Boosted Antibacterial Efficacy via Organotin Complexes

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Safety and Hazards

Mefenamic acid is classified as Acute Tox. 4 Oral according to the GHS classification. This means it can be harmful if swallowed.

Future Directions

There’s ongoing research into the therapeutic uses of compounds like Mefenamic acid. They’re being investigated for potential use in treating neurodegenerative and amyloid diseases, as well as cancer.